Cas no 409127-31-7 (methyl 4-carbamoyl-2,6-dichlorobenzoate)

• Product Name: methyl 4-carbamoyl-2,6-dichlorobenzoate
• CAS No: 409127-31-7
• MF: C₉H₇Cl₂NO₃
• MW: 248.062780618668
• CID: 2136672
• PubChem ID: 67128947
• Update Time: 2025-09-18

methyl 4-carbamoyl-2,6-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-carbamoyl-2,6-dichlorobenzoate
• HFKWNDHBOIIUBJ-UHFFFAOYSA-N
• SCHEMBL1707772
• methyl4-carbamoyl-2,6-dichlorobenzoate
• F52338
• 409127-31-7
• DA-32485

• Inchi： 1S/C9H7Cl2NO3/c1-15-9(14)7-5(10)2-4(8(12)13)3-6(7)11/h2-3H,1H3,(H2,12,13)
• InChI Key： HFKWNDHBOIIUBJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(N)=O)C=C(C=1C(=O)OC)Cl

Computed Properties

• Exact Mass: 246.98
• Monoisotopic Mass: 246.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2
• XLogP3: 1.9